4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide

• IUPAC Name: 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C20H17ClN2O4S/c1-27-17-10-8-16(9-11-17)23-28(25,26)19-13-14(7-12-18(19)21)20(24)22-15-5-3-2-4-6-15/h2-13,23H,1H3,(H,22,24)
• InChI Key: IZCRGZGSLGJXGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3)Cl
• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol

Description

4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide is an organic compound that belongs to the class of benzenesulfonamides These compounds are characterized by the presence of a sulfonamide group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide typically involves multiple steps. One common method includes the reaction of 4-chloro-3-nitrobenzoic acid with 4-methoxyaniline to form an intermediate compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted benzenesulfonamides.

Scientific Research Applications

4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. This interaction can lead to various biological effects, such as the inhibition of cell proliferation or the reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-3-sulfamoylbenzoic acid
• 4-chloro-3-[(2-hydroxyethyl)sulfamoyl]benzoic acid
• N-(5-{4-chloro-3-[(2-hydroxyethyl)sulfamoyl]phenyl}-4-methyl-1,3-thiazol-2-yl)acetamide

Uniqueness

4-chloro-3-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide is unique due to its specific structural features, such as the presence of both a methoxy group and a phenyl group attached to the sulfonamide moiety. These structural characteristics can influence its chemical reactivity and biological activity, making it distinct from other similar compounds .